Coniochaetone B
Overview
Description
Coniochaetone B is a chemical compound with the molecular formula C13H12O4 . It is known to be an antifungal metabolite .
Synthesis Analysis
An efficient synthesis of Coniochaetone B was achieved by a short five-step procedure from methyl-di-O-methyl-p-orsellinate . The key step is a cascade reaction of 2′-hydroxy-6′-methoxy-4′-methyl-2-(methylsulfinyl)-acetophenone with succindialdehyde in the presence of piperidine .
Molecular Structure Analysis
The molecular weight of Coniochaetone B is 232.232 Da . The molecular structure of Coniochaetone B is characterized by its molecular formula C13H12O4 .
Scientific Research Applications
Antifungal Properties :
- Coniochaetones A and B, including Coniochaetone B, have been identified as new antifungal cyclopentabenzopyran-4-ones isolated from the coprophilous fungus Coniochaeta saccardoi. These compounds demonstrate significant antifungal activity (Hui-juan Wang et al., 1995).
Cytotoxic Activity and Inhibitory Effects on Fungi :
- Coniochaetones B, along with other chromen-4-one derivatives, have been isolated from Fimetariella sp., a Cordyceps-colonizing fungus. These compounds have been explored for their cytotoxic activity and inhibitory effects against various fungi like Aspergillus fumigatus and Fusarium species (Lianwu Deng et al., 2013).
Rare Chromones in Fungal Mutants :
- Studies have identified rare chromones in fungal mutants of the marine-derived Penicillium purpurogenum G59, including compounds related to Coniochaetone B. These studies have implications for the discovery of new bioactive compounds through mutagenesis strategies (Ming Xia et al., 2015).
New Derivatives from Deep-Sea-Derived Fungi :
- Research has also focused on new derivatives of Coniochaetone B from deep-sea-derived fungi, exploring their potential antiviral and cytotoxic activities. This highlights the diverse potential applications of these compounds in medicinal and pharmaceutical fields (Fenglin Liu et al., 2017).
properties
CAS RN |
168434-89-7 |
|---|---|
Product Name |
Coniochaetone B |
Molecular Formula |
C13H12O4 |
Molecular Weight |
232.23 g/mol |
IUPAC Name |
(1R)-1,8-dihydroxy-6-methyl-2,3-dihydro-1H-cyclopenta[b]chromen-9-one |
InChI |
InChI=1S/C13H12O4/c1-6-4-8(15)12-10(5-6)17-9-3-2-7(14)11(9)13(12)16/h4-5,7,14-15H,2-3H2,1H3/t7-/m1/s1 |
InChI Key |
LHEGTEUTDBMPBL-SSDOTTSWSA-N |
Isomeric SMILES |
CC1=CC(=C2C(=C1)OC3=C(C2=O)[C@@H](CC3)O)O |
SMILES |
CC1=CC(=C2C(=C1)OC3=C(C2=O)C(CC3)O)O |
Canonical SMILES |
CC1=CC(=C2C(=C1)OC3=C(C2=O)C(CC3)O)O |
synonyms |
coniochaetone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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